Cas no 1460-46-4 (Benzeneacetic acid, a-cyclopropyl-a-hydroxy-)
1460-46-4 structure
Product Name:Benzeneacetic acid, a-cyclopropyl-a-hydroxy-
Benzeneacetic acid, a-cyclopropyl-a-hydroxy- Chemical and Physical Properties
Names and Identifiers
-
- Benzeneacetic acid, a-cyclopropyl-a-hydroxy-
- 2-cyclopropyl-2-hydroxy-2-phenylacetic acid
- α-Cyclopropyl-α-hydroxybenzeneacetic acid
- α-Cyclopropylmandelic acid
- α-Phenylcyclopropaneglycolic acid
- cyclopropyl(hydroxy)phenylacetic acid
- alpha-Cyclopropyl-alpha-hydroxybenzeneacetic acid
- alpha-Cyclopropylmandelic acid
- SCHEMBL2764040
- BRN 2099019
- DTXSID10932747
- MANDELIC ACID, alpha-CYCLOPROPYL-
- Cyclopropylphenyl glycollic acid
- 1460-46-4
-
- Inchi: 1S/C11H12O3/c12-10(13)11(14,9-6-7-9)8-4-2-1-3-5-8/h1-5,9,14H,6-7H2,(H,12,13)
- InChI Key: APPYFFBRMGXDFO-UHFFFAOYSA-N
- SMILES: OC(C(=O)O)(C1C=CC=CC=1)C1CC1
Computed Properties
- Exact Mass: 192.07866
- Monoisotopic Mass: 192.078644241g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 14
- Rotatable Bond Count: 3
- Complexity: 229
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.4
- Topological Polar Surface Area: 57.5Ų
Experimental Properties
- PSA: 57.53
Benzeneacetic acid, a-cyclopropyl-a-hydroxy- Related Literature
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Zhonghua Xiang,Chuanqi Fang,Sanhua Leng,Dapeng Cao J. Mater. Chem. A, 2014,2, 7662-7665
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Priyambada Nayak,Tanmaya Badapanda,Anil Kumar Singh,Simanchalo Panigrahi RSC Adv., 2017,7, 16319-16331
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Benjamin Gabriel Poulson,Kacper Szczepski,Joanna Izabela Lachowicz,Lukasz Jaremko,Abdul-Hamid Emwas,Mariusz Jaremko RSC Adv., 2020,10, 215-227
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Somenath Panda,Kaushik Kundu,Anusha Basaiahgari,Sanjib Senapati,Ramesh L. Gardas New J. Chem., 2018,42, 7105-7118
1460-46-4 (Benzeneacetic acid, a-cyclopropyl-a-hydroxy-) Related Products
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